Cas no 1421455-65-3 (3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea
• CAS No: 1421455-65-3
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5752936
• PubChem ID: 71788855
• Update Time: 2025-06-07

3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea
• AKOS024538366
• VU0536596-1
• F6200-3931
• 3-(2H-1,3-BENZODIOXOL-5-YL)-1-(2-CYCLOPROPYL-2-HYDROXY-2-PHENYLETHYL)UREA
• 1421455-65-3
• 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea

• Inchi： 1S/C19H20N2O4/c22-18(21-15-8-9-16-17(10-15)25-12-24-16)20-11-19(23,14-6-7-14)13-4-2-1-3-5-13/h1-5,8-10,14,23H,6-7,11-12H2,(H2,20,21,22)
• InChI Key： NVWGVRKWAQFDCD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(CNC(NC1=CC=C2C(=C1)OCO2)=O)C1CC1

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea

Professional Introduction to Compound with CAS No. 1421455-65-3 and Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea

The compound identified by the CAS number 1421455-65-3 and the product name 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a benzodioxol moiety and a cyclopropyl group combined with a hydroxyphenylethylurea moiety makes it a structurally intriguing candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of diverse chemical scaffolds. The compound in question exhibits a unique combination of functional groups that may contribute to its pharmacological properties. Specifically, the benzodioxol ring is known for its presence in various bioactive molecules, often contributing to central nervous system (CNS) activity. This motif has been extensively studied for its role in modulating neurotransmitter systems, making it a promising candidate for the development of agents targeting neurological disorders.

The cyclopropyl group is another key structural feature that can influence the compound's pharmacokinetic and pharmacodynamic properties. Cyclopropyl-containing molecules are often associated with enhanced metabolic stability and improved bioavailability, which are critical factors in drug design. Additionally, the hydroxyphenylethylurea moiety introduces hydrophilicity and potential hydrogen bonding capabilities, which can be crucial for binding affinity and receptor interaction.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored properties. The structural features of 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea make it an attractive candidate for virtual screening and molecular docking studies. These computational approaches can help identify potential binding sites within biological targets, thereby facilitating the optimization of lead compounds for therapeutic applications.

One of the most exciting aspects of this compound is its potential in the treatment of CNS disorders. The benzodioxol scaffold is closely associated with molecules that exhibit anxiolytic, antidepressant, and anticonvulsant properties. By incorporating this motif into a new molecular framework, researchers aim to develop agents that can modulate neurotransmitter systems more effectively than existing treatments. Preliminary studies suggest that derivatives of this compound may interact with serotonin and dopamine receptors, offering a novel mechanism of action for treating conditions such as depression and anxiety.

The cyclopropyl group further enhances the compound's potential by providing metabolic stability and improving solubility characteristics. These properties are essential for ensuring that the drug reaches its target site in adequate concentrations while maintaining efficacy over time. Additionally, the presence of a hydroxyl group in the hydroxyphenylethylurea moiety allows for hydrogen bonding interactions, which can strengthen binding affinity to biological targets. This feature is particularly important for designing drugs that require high specificity and prolonged residence time at their binding sites.

In the context of drug discovery, understanding the relationship between structure and activity is paramount. The compound's unique combination of functional groups makes it a valuable tool for exploring new chemical space. By leveraging modern synthetic methodologies, researchers can modify various parts of the molecule to optimize its pharmacological profile. For instance, altering the substitution pattern on the benzodioxol ring or modifying the size and electronic properties of the cyclopropyl group can significantly impact the compound's biological activity.

Recent research has also highlighted the importance of considering pharmacokinetic parameters early in drug development. The metabolic stability provided by the cyclopropyl group can reduce the need for frequent dosing, improving patient compliance. Furthermore, solubility enhancements offered by hydrophilic groups such as those present in the hydroxyphenylethylurea moiety can improve oral bioavailability. These factors are critical for translating promising candidates into viable therapeutics.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel molecular entities like this one. Advanced algorithms can analyze vast datasets to predict how different structural modifications will affect biological activity. This approach has already led to several breakthroughs in identifying lead compounds with high potency and selectivity. The compound under discussion exemplifies how computational tools can guide experimental efforts toward discovering molecules with desirable pharmacological properties.

As interest in targeted therapies grows, so does the need for compounds that can selectively interact with specific biological pathways or receptors. The structural complexity of 3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea suggests that it may have such selectivity profiles. By fine-tuning its chemical structure through iterative optimization cycles, researchers aim to develop agents that minimize off-target effects while maximizing therapeutic benefits.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical science. Combining expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology has led to significant breakthroughs in drug development. The study of this compound underscores this collaborative approach—scientists from various fields contribute their knowledge to unravel its potential applications fully.

In conclusion,3-(2H-1,3-benzodioxol-5-yl)-1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)urea, identified by CAS No. 1421455-65-3, represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features, including its benzodioxol moiety, cyclopropyl group, and hydroxyphenylethylurea component, which collectively contribute to its potential as a therapeutic agent targeting neurological disorders among others areas where it may show efficacy upon further study, demonstrating how innovative molecular design continues to drive progress toward new treatments.